Cas no 25355-53-7 (1-methyl-6-methylsulfanyl-3,4-dihydro-2H-pyridine)

1-methyl-6-methylsulfanyl-3,4-dihydro-2H-pyridine Properties

Names and Identifiers

• 1-methyl-6-methylsulfanyl-3,4-dihydro-2H-pyridine
• LogP
• 25355-53-7
• DTXSID00482665
• Pyridine, 1,2,3,4-tetrahydro-1-methyl-6-(methylthio)-

• InChIKey： PRUSODCRFVXLTM-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13NS/c1-8-6-4-3-5-7(8)9-2/h5H,3-4,6H2,1-2H3
• SMILES： CN1CCCC=C1SC

Computed Properties

• Exact Mass: 143.07699
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 143.07687059g/mol
• Heavy Atom Count: 9
• Complexity: 120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24
• Refractive Index: 1.543
• Boiling Point: 239.747°C at 760 mmHg
• Flash Point: 98.796°C
• Density: 1.027